Cas no 1261912-43-9 (5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261912-43-9
• MF: C₁₅H₁₂FNO₃
• MW: 273.259087562561
• MDL: MFCD18321168
• CID: 2763020
• PubChem ID: 53227057
• Update Time: 2025-06-22

5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20690644
• 1261912-43-9
• 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%
• 5-FLUORO-2-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• MFCD18321168
• 4-Fluoro-3'-(methylcarbamoyl)[1,1'-biphenyl]-2-carboxylic acid
• 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18321168
• Inchi： 1S/C15H12FNO3/c1-17-14(18)10-4-2-3-9(7-10)12-6-5-11(16)8-13(12)15(19)20/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key： LCJCPNDUFPHYHL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 273.08012141Da
• Monoisotopic Mass: 273.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

Introduction to 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic Acid (CAS No. 1261912-43-9)

5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1261912-43-9, belongs to the class of benzoic acid derivatives and features a fluorine substituent, which is known to modulate the pharmacokinetic and pharmacodynamic profiles of molecules. The presence of an N-methylaminocarbonyl group further enhances its complexity, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid consists of a benzoic acid core substituted with a fluorine atom at the 5-position and an N-methylaminocarbonyl moiety attached to the 3-position of a phenyl ring. This configuration imparts distinct electronic and steric properties that can influence its interactions with biological targets. The fluorine atom, in particular, is a well-documented pharmacophore that can enhance metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds.

In recent years, there has been a growing interest in fluorinated benzoic acid derivatives due to their reported efficacy in various therapeutic areas. For instance, studies have demonstrated that fluorinated aromatic compounds can exhibit potent anti-inflammatory, antimicrobial, and anticancer properties. The N-methylaminocarbonyl group, on the other hand, is known to increase lipophilicity and improve membrane permeability, which are critical factors for drug absorption and distribution.

One of the most compelling aspects of 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid is its potential application in the development of novel therapeutic agents. Current research indicates that this compound may possess inhibitory activity against certain enzymes and receptors involved in pathological processes. For example, preliminary studies have suggested that it could interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain management.

The synthesis of 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom typically involves halogenation or metal-halogen exchange reactions, while the incorporation of the N-methylaminocarbonyl group often necessitates condensation reactions with appropriate carbodiimides or urea derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the desired aromatic ring system.

Evaluation of the pharmacological properties of 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has shown promise in modulating pathways associated with inflammation and oxidative stress. For instance, it has been observed to reduce nitric oxide (NO) production in macrophage cell lines treated with inflammatory stimuli. Similarly, studies in animal models have indicated potential anti-nociceptive effects, suggesting its utility in managing chronic pain conditions.

The chemical stability and solubility profile of 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid are also critical considerations for its practical application. The presence of the fluorine atom can influence its resistance to metabolic degradation, while the N-methylaminocarbonyl group may affect its solubility in both aqueous and organic solvents. These properties are essential for determining optimal formulations for drug delivery systems, whether they are oral tablets, injectables, or topical applications.

From a regulatory perspective, 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid must meet stringent quality standards before it can be considered for clinical use. This involves rigorous testing for purity, impurities, and stability under various storage conditions. Collaborative efforts between synthetic chemists and pharmaceutical scientists are often required to optimize synthetic routes while ensuring compliance with Good Manufacturing Practices (GMP).

The future prospects for 5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid are promising, particularly as more research uncovers its multifaceted biological activities. Ongoing studies aim to elucidate its mechanism of action at a molecular level and explore its potential as a lead compound for drug development. Additionally, computational modeling techniques such as molecular docking can be employed to predict how this compound interacts with target proteins, providing valuable insights for medicinal chemists.

In conclusion,5-Fluoro-2-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (CAS No. 1261912-43-9) represents an intriguing molecule with significant therapeutic potential. Its unique structural features make it a valuable scaffold for designing novel drugs targeting various diseases. As research progresses，this compound is expected to contribute substantially to advancements in pharmaceutical science，offering new hope for patients suffering from chronic illnesses.